3-(3,5-dimethylphenyl)-1-(3-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 892429-69-5
• Molecular Formula: C26H22N2O4
• Molecular Weight: 426.472
• IUPAC Name: 3-(3,5-dimethylphenyl)-1-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C26H22N2O4/c1-16-11-17(2)13-19(12-16)28-25(29)24-23(21-9-4-5-10-22(21)32-24)27(26(28)30)15-18-7-6-8-20(14-18)31-3/h4-14H,15H2,1-3H3
• InChI Key: IZMKHHVAXKUOGS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N(C2=O)CC5=CC(=CC=C5)OC)C
• solubility: not available

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, a series of 1-aryl substituted dihydro-, 5-methyldihydro- and 6-methyl-dihydro-2,4 (1 H, 3 H )pyrimidinediones and their 2-thio analogues were obtained by reaction of the corresponding β-alanines or α-methyl- and β-methyl-β-alanines with urea or potassium thiocyanate.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is part of a broader family of heterocyclic compounds that have been extensively studied for their synthetic methodologies and structural properties. For instance, Osyanin et al. (2014) proposed a novel method for the synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, highlighting the importance of these compounds in pharmaceutical chemistry due to their antibacterial and fungicidal activity, among other properties (Osyanin, Pavlov, & Klimochkin, 2014). Similarly, Majumdar et al. (2001) focused on the regioselective synthesis of pyrimidine annelated heterocycles, demonstrating the versatility of these compounds in synthesizing novel chemical structures (Majumdar, Das, & Kundu, 2001).

Potential Therapeutic Applications

Another significant aspect of these compounds is their potential therapeutic applications. Abu-Hashem et al. (2020) synthesized novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. Their study showed that some of these compounds exhibited high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating their potential as pharmaceutical agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Nonlinear Optical Properties

The nonlinear optical properties of related compounds have also been investigated, suggesting applications in materials science. Shettigar et al. (2009) studied the third-order nonlinear optical properties of two novel styryl dyes, uncovering their potential as materials for optical device applications due to their significant two-photon absorption phenomenon (Shettigar, Umesh, & Poornesh, 2009).